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Compound of Interest

Compound Name:
1-cyclohexylpropan-2-amine

hydrochloride

CAS No.: 5471-54-5

Cat. No.: B6271809

Get Quote

Executive Summary
Norpropylhexedrine (also known as Hexahydroamphetamine or 1-cyclohexylpropan-2-amine) is

a cycloalkylamine and the N-demethylated metabolite of the vasoconstrictor propylhexedrine.

[1] Structurally, it represents the saturated analog of amphetamine, where the aromatic phenyl

ring is replaced by a cyclohexane ring.

While primarily identified as a metabolic byproduct in toxicological studies of propylhexedrine, it

possesses distinct pharmacological properties as a sympathomimetic amine. This guide

provides a rigorous analysis of its chemical identity, structural characteristics, and synthesis

pathways for researchers in medicinal chemistry and toxicology.

Chemical Identity & Nomenclature
Norpropylhexedrine exists as a chiral amine.[1][2] The hydrochloride salt is the most stable

form for isolation and storage.[1]
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Table 1: Chemical Identification Data
Parameter Detail

IUPAC Name 1-cyclohexylpropan-2-amine hydrochloride

Common Synonyms

Hexahydroamphetamine;

Cyclohexylisopropylamine; Norpropylhexedrine

HCl

CAS Number (Free Base) 54704-34-6

CAS Number (HCl) Not widely listed; typically prepared in situ

Molecular Formula

C

H

N

HCl

Molecular Weight 177.71 g/mol (Salt); 141.26 g/mol (Free Base)

Chiral Center C2 (Exists as R and S enantiomers)

Structural Analysis
The core structure of norpropylhexedrine is defined by a cyclohexyl ring attached to a 2-

aminopropane chain.[1] This saturation significantly alters the electronic and steric properties

compared to its aromatic counterpart, amphetamine.

Structural Comparison[1][3][7]
Amphetamine: Planar, electron-rich aromatic phenyl ring.[1]

Norpropylhexedrine: Non-planar, lipophilic cyclohexane ring (chair conformation).[1]

This structural difference reduces the compound's affinity for the dopamine transporter (DAT)

compared to amphetamine, while retaining alpha-adrenergic activity (vasoconstriction).

Metabolic Pathway Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexylpropan-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexylpropan-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexylpropan-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6271809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the metabolic generation of norpropylhexedrine from

propylhexedrine via N-demethylation.
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- CH3

Click to download full resolution via product page

Figure 1: Hepatic N-demethylation of Propylhexedrine to Norpropylhexedrine.[1]

Physicochemical Properties
Understanding the physical constants is crucial for isolation and formulation.[1]

Property Value / Description

Appearance
White crystalline solid (HCl salt); Colorless oil

(Free base)

Solubility
Highly soluble in water and ethanol (HCl salt);

Soluble in organic solvents (Free base)

Lipophilicity (LogP) ~3.0 (Free base)

pKa
~10.0 - 10.5 (Typical for primary aliphatic

amines)

Stability
Stable under standard conditions; hygroscopic

as HCl salt.[1][3]

Synthesis & Preparation Protocols
Two primary methods exist for the synthesis of norpropylhexedrine: the catalytic hydrogenation

of amphetamine (Method A) and the reductive amination of cyclohexylacetone (Method B).

Method A: Catalytic Hydrogenation (Ring Saturation)
This method involves the reduction of the aromatic ring of amphetamine.
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Precursor: Amphetamine (Free base or salt).[1]

Catalyst: Platinum(IV) oxide (Adams' catalyst) or Rhodium on Alumina (Rh/Al

O

).[1]

Solvent: Glacial acetic acid.

Conditions: High pressure hydrogenation (typically 30–60 psi H

) at room temperature or slight heating (50°C).[1]

Work-up: Filter catalyst, neutralize with NaOH, extract with ether, and precipitate as HCl salt

using gaseous HCl.

Mechanism: The aromatic phenyl ring is fully saturated to a cyclohexane ring.[1]

Method B: Reductive Amination
Precursor: Cyclohexylacetone (1-cyclohexylpropan-2-one).[1]

Reagents: Ammonium acetate (NH

OAc) and Sodium cyanoborohydride (NaBH

CN).[1]

Solvent: Methanol.

Process: Formation of the imine intermediate followed by in-situ reduction to the amine.[1]

Synthesis Workflow Diagram
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Figure 2: Synthesis via Catalytic Hydrogenation of Amphetamine.[1]

Analytical Characterization
Differentiation between amphetamine and norpropylhexedrine is critical in forensic and

toxicological analysis.[1]

Mass Spectrometry (GC-MS)
Molecular Ion (M+): m/z 141 (Distinct from Amphetamine m/z 135).[1]
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Base Peak: m/z 44.[1]

Mechanism: Alpha-cleavage of the amine bond dominates, producing the fragment

.[1] This is identical to the base peak of amphetamine.[1]

Differentiation: Analysts must look for the molecular ion (141 vs 135) and the cyclohexyl ring

fragment (m/z 83) vs the phenyl fragment (m/z 77, often low abundance in amine spectra but

present).

Nuclear Magnetic Resonance (NMR)
H NMR (CDCl

):

Cyclohexyl Protons: Multiplet range

0.8 – 1.8 ppm (11 protons).[1]

Methine (CH-N): Multiplet at

~3.0 ppm.[1]

Methyl (CH

): Doublet at

~1.1 ppm.[1]

Absence of Aromatic Signals: No signals in the

7.0 – 7.5 ppm region (confirms complete hydrogenation).[1]

Pharmacological Context
Norpropylhexedrine retains the alpha-adrenergic agonist activity of its parent compound but

exhibits an altered pharmacokinetic profile.[1]

Vasoconstriction: Acts on peripheral
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-adrenergic receptors to induce vasoconstriction (nasal decongestant mechanism).[1]

CNS Activity: Significantly reduced central nervous system stimulation compared to

amphetamine.[1] The replacement of the planar phenyl ring with a bulky, non-planar

cyclohexane ring reduces binding affinity for the dopamine transporter (DAT) and limits

blood-brain barrier (BBB) penetration relative to the aromatic analog.

Metabolic Role: In toxicology, the presence of norpropylhexedrine in urine is a marker of

propylhexedrine ingestion, distinguishing it from methamphetamine use.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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